Cas no 905564-20-7 (2-Propen-1-ol, 3-(2-furanyl)-2-nitro-, (2E)-)

• Product Name: 2-Propen-1-ol, 3-(2-furanyl)-2-nitro-, (2E)-
• CAS No: 905564-20-7
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 749820
• PubChem ID: 53415555
• Update Time: 2025-04-19

2-Propen-1-ol, 3-(2-furanyl)-2-nitro-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(2-furanyl)-2-nitro-, (2E)-
• 3-(furan-2-yl)-2-nitroprop-2-en-1-ol
• DTXSID70697062
• 905564-20-7

• Inchi： 1S/C7H7NO4/c9-5-6(8(10)11)4-7-2-1-3-12-7/h1-4,9H,5H2
• InChI Key： DFUHMESDUZWXEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=C(CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų